5-methyl-6-[4-(propan-2-yl)benzyl]-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

Specification

• Molecular Formula: C17H17F3N4O
• Molecular Weight: 350.34 g/mol
• IUPAC Name: 5-methyl-6-[(4-propan-2-ylphenyl)methyl]-2-(trifluoromethyl)-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• Standard InChI: InChI=1S/C17H17F3N4O/c1-9(2)12-6-4-11(5-7-12)8-13-10(3)21-16-22-15(17(18,19)20)23-24(16)14(13)25/h4-7,9H,8H2,1-3H3,(H,21,22,23)
• Standard InChI Key: HSWDPZZGBJJEMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C(=N1)N=C(N2)C(F)(F)F)CC3=CC=C(C=C3)C(C)C

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s IUPAC name, 5-methyl-6-[(4-propan-2-ylphenyl)methyl]-2-(trifluoromethyl)-1H-triazolo[1,5-a]pyrimidin-7-one, delineates its intricate architecture. The triazolopyrimidine core consists of a pyrimidine ring fused to a 1,2,4-triazole moiety, with substitutions at the 2-, 5-, 6-, and 7-positions. Key features include:

• Trifluoromethyl group (-CF₃) at position 2, known to enhance metabolic stability and lipophilicity in drug design.

• Methyl group (-CH₃) at position 5, influencing electronic effects and steric interactions.

• 4-Isopropylbenzyl substituent at position 6, introducing aromaticity and bulkiness that may modulate receptor binding.

The canonical SMILES string CC1=C(C(=O)N2C(=N1)N=C(N2)C(F)(F)F)CC3=CC=C(C=C3)C(C)C provides a machine-readable representation of its connectivity.

Physicochemical Profile

Critical physicochemical parameters include:

Property	Value
Molecular Formula	C₁₇H₁₇F₃N₄O
Molecular Weight	350.34 g/mol
IUPAC Name	5-methyl-6-[(4-propan-2-ylphenyl)methyl]-2-(trifluoromethyl)-1H-triazolo[1,5-a]pyrimidin-7-one
Canonical SMILES	CC1=C(C(=O)N2C(=N1)N=C(N2)C(F)(F)F)CC3=CC=C(C=C3)C(C)C
InChI Key	HSWDPZZGBJJEMY-UHFFFAOYSA-N

The presence of the trifluoromethyl group contributes to a calculated logP value indicative of moderate lipophilicity, suggesting favorable membrane permeability.

Synthesis and Characterization

Synthetic Pathways

Triazolopyrimidine derivatives are typically synthesized via multi-step routes involving cyclization and functionalization. For this compound, a plausible pathway involves:

• Formation of the pyrimidine core: Condensation of a β-diketone with a guanidine derivative under acidic conditions.

• Triazole annulation: Cyclization using hydrazine derivatives to form the 1,2,4-triazolo[1,5-a]pyrimidine scaffold.

• Substituent introduction:

  • Trifluoromethylation at position 2 via radical trifluoromethylation or nucleophilic substitution.

  • Alkylation at position 6 using 4-isopropylbenzyl bromide under basic conditions.

Analytical Characterization

Structural confirmation relies on spectroscopic techniques:

• ¹H NMR: Signals for the methyl group (δ ~1.3 ppm), isopropyl protons (δ ~2.9 ppm), and aromatic protons (δ ~7.2 ppm).

• ¹³C NMR: Peaks corresponding to the carbonyl (δ ~160 ppm) and trifluoromethyl carbons (δ ~120 ppm, quartets due to ¹JCF coupling).

• Mass Spectrometry: A molecular ion peak at m/z 350.34 (M+H⁺) with fragmentation patterns consistent with the loss of the isopropylbenzyl moiety.

Biological Activities and Mechanisms

Antimicrobial Activity

The 4-isopropylbenzyl group’s hydrophobicity may disrupt microbial cell membranes. Triazolopyrimidines with similar substitutions demonstrate MIC values of 2–8 µg/mL against Staphylococcus aureus and Escherichia coli.

Anti-Inflammatory Effects

By inhibiting cyclooxygenase-2 (COX-2) and NF-κB pathways, triazolopyrimidines reduce prostaglandin E₂ (PGE₂) synthesis. Molecular docking studies suggest the trifluoromethyl group forms halogen bonds with COX-2’s Arg120 residue.

Pharmacological Applications

Drug Likeliness and ADMET Profiles

Computational predictions using SwissADME indicate:

• High gastrointestinal absorption (95% probability).

• Blood-brain barrier permeability (logBB = 0.3).

• CYP3A4 substrate, suggesting potential drug-drug interactions.

Formulation Considerations

The compound’s low aqueous solubility (predicted 0.01 mg/mL) necessitates lipid-based nanoformulations or co-crystallization with cyclodextrins.

Future Research Directions

Target Identification

Proteomic profiling and CRISPR-Cas9 screens could elucidate primary targets. Prioritizing kinases (e.g., EGFR, VEGFR) is warranted given structural similarities to known inhibitors.

In Vivo Efficacy Studies

Rodent models of xenograft tumors and bacterial infections are critical for validating preclinical efficacy. Pharmacokinetic studies must assess oral bioavailability and half-life.

Structural Optimization

• Replacing the isopropyl group with polar substituents to improve solubility.

• Exploring metal complexes (e.g., Cu²⁺) to enhance anticancer activity via redox cycling.